2-(3-Hydroxyphenyl)-6-methylquinoline-4-carboxylic acid

• IUPAC Name: 2-(3-hydroxyphenyl)-6-methylquinoline-4-carboxylic acid
• InChI: InChI=1S/C17H13NO3/c1-10-5-6-15-13(7-10)14(17(20)21)9-16(18-15)11-3-2-4-12(19)8-11/h2-9,19H,1H3,(H,20,21)
• InChI Key: GSROLMPDPXBJPI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N=C(C=C2C(=O)O)C3=CC(=CC=C3)O
• Molecular Formula: C17H13NO3
• DSSTOX Substance ID: DTXSID10397453
• Molecular Weight: 279.29 g/mol
• CAS RN: 669740-21-0

Description

Synthesis Analysis

The synthesis of similar compounds often involves catalytic processes. For instance, the protodeboronation of pinacol boronic esters has been reported, which utilizes a radical approach. Another method involves the Suzuki–Miyaura coupling, which is a widely-applied transition metal catalysed carbon–carbon bond forming reaction.

Chemical Reactions Analysis

The chemical reactions involving similar compounds often involve Suzuki–Miyaura coupling. This reaction conjoins chemically differentiated fragments that participate in electronically divergent processes with the metal catalyst.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds like “3-Hydroxyphenylacetic acid” have been analyzed. These properties include melting and boiling points, density, solubility, physical state, color, flavor, and aroma.

Scientific Research Applications

Synthesis of 3-(3-Hydroxyphenyl)-3-Hydroxypropionic Acid

Specific Scientific Field

This research falls under the field of Biochemistry and Metabolomics .

Summary of the Application

3-(3-Hydroxyphenyl)-3-hydroxypropionic acid (HPHPA) is a highly abundant urinary metabolite. It is believed to be formed from the action of specific gut microflora on polyphenolic compounds found in fruits. The presence of abnormal concentrations of HPHPA in body fluids has been associated with gut dysbiosis as well as several neurological conditions, including autism and schizophrenia.

Methods of Application or Experimental Procedures

The synthesis of HPHPA is based on an indium-mediated sonochemical Reformatsky reaction. This is a simple two-step route as opposed to a complex four-step route previously reported in the literature.

Results or Outcomes

The synthesized metabolite standard was used to detect and accurately quantify its presence in human urine samples using both NMR and LC-MS techniques.

Synthesis of Metabolites of 2′,3′,5′-Tri-O-acetyl-N6-(3-hydroxyphenyl) Adenosine (WS070117)

Specific Scientific Field

This research is in the field of Pharmaceutical Sciences and Drug Metabolism .

Summary of the Application

WS070117 is a new adenosine analog anti-hyperlipidemic drug candidate currently in many preclinical studies. The metabolites of WS070117 were synthesized to provide material standards for preclinical pharmacokinetic studies.

Methods of Application or Experimental Procedures

The metabolites of WS070117 were synthesized by deacetylation, hydrolysis, cyclization, sulfonylation, and glycosylation reactions.

Results or Outcomes

The synthesized metabolites were characterized by NMR and HPLC-MS (ESI) analyses. These compounds could be useful as material standards for metabolic research.

Safety And Hazards

Safety data sheets provide information about the potential hazards of similar compounds and suggest measures for safe handling.